Cas no 73550-55-7 (cis-1-aminocyclobutane-1,3-dicarboxylic acid)

• Product Name: cis-1-aminocyclobutane-1,3-dicarboxylic acid
• CAS No: 73550-55-7
• MF: C₆H₉NO₄
• MW: 159.14
• MDL: MFCD00153764
• CID: 569856
• PubChem ID: 1214
• Update Time: 2025-10-28

cis-1-aminocyclobutane-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanedicarboxylicacid, 1-amino-, cis-
• CIS-ACBD
• cis-ACBD,cis-1-Aminocyclobutane-1,3-dicarboxylicacid
• 1-amino-1,3-dicarboxycyclobutane
• 1-AMINOCYCLOBUTANE-TRANS-1,3-DICARBOXYLIC ACID
• 2-methanoglutamic acid
• 5-Methylfurmethiodide
• cis-1-amino-1,3-cyclobutanedicarboxylicacid
• cis-1-Aminocyclobutan-1,3-dicarboxylic acid
• CIS-1-AMINOCYCLOBUTANE-1,3-DICARBOXYLIC ACID
• CIS-2,4-METHANOGLUTAMIC ACID
• TRANS-1-AMINOCYCLOBUTANE-1,3-DICARBOXYLIC ACID
• trans-2,4-methanoglutamic acid
• TRANS-ACBD
• SR-01000597724
• SCHEMBL7530916
• 1-Aminocyclobutane-cis-1,3-dicarboxylic acid
• AKOS006239508
• Z1270392248
• AKOS006230090
• 1,3-Cyclobutanedicarboxylic acid, 1-amino-, cis-
• NSC621814
• BPBio1_001136
• DB-126828
• DTXSID601312880
• BCP18259
• DA-51932
• 1,3-Cyclobutanedicarboxylicacid,1-amino-(9CI)
• NCGC00024521-04
• EN300-63952
• 117488-23-0
• Biomol-NT_000172
• CHEMBL1316912
• GLXC-10047
• (1R,3R)-1-AMINOCYCLOBUTANE-1,3-DICARBOXYLIC ACID
• TS-08802
• CS-0019789
• (1s,3s)-1-Aminocyclobutane-1,3-dicarboxylic acid
• TS-08800
• Tocris-0271
• trans-1-Aminocyclobutane-1,3-dicarboxylic acid; trans ACBD; transACBD
• NCGC00024521-01
• DTXSID60922431
• NCGC00024521-03
• HMS3266E13
• BCP18258
• 1,3-Cyclobutanedicarboxylic acid, 1-amino-, cis-, hydrate
• JEG
• SCHEMBL1064244
• AKOS006239813
• trans-1-Aminocyclobutane-1,3-dicarboxylic acid hydrate
• cis-ABCD
• 1,3-Cyclobutanedicarboxylic acid, 1-amino-, trans-, hydrate
• 73550-55-7
• EN300-296162
• DB-041374
• 2,4-methanoglutamic acid
• trans-ABCD
• cis-1-Amino-1,3-cyclobutanedicarboxylic acid
• AB86481
• AB86519
• CHEMBL1555263
• HY-100616A
• SCHEMBL1063416
• HY-100616
• 164225-42-7
• NCGC00024521-02
• cis-1-Aminocyclobutane-1,3-dicarboxylic acid hydrate
• Q27461686
• NSC-621814
• cis-2,4-methanoglutamate
• NCGC00092272-01
• CIS-1-AMINOCYCLOBUTANE-1,3-DICARBOXYLICACID
• 2,4-Methanoglutamate
• PD065319
• NCGC00163685-01
• SR-01000597724-1
• CHEMBL1437288
• SCHEMBL1263461
• Cis-1-amino-cyclobutane-1,4-Methanoglutamic acid)
• 1-AMINOCYCLOBUTANE-CIS -1,3-DICARBOXYLIC ACID
• EN300-144924
• 1-Amino-1,3-cyclobutanedicarboxylic acid
• 1-aminocyclobutane-1,3-dicarboxylic acid
• cis-1-aminocyclobutane-1,3-dicarboxylic acid

• MDL： MFCD00153764
• Inchi： InChI=1S/C6H9NO4/c7-6(5(10)11)1-3(2-6)4(8)9/h3H,1-2,7H2,(H,8,9)(H,10,11)
• InChI Key： GGMYWPBNZXRMME-UHFFFAOYSA-N
• SMILES： N[C@@]1(C[C@@H](C1)C(O)=O)C(O)=O

Computed Properties

• Exact Mass: 159.05300
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: -2.2
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Not available
• Density: 1.568g/cm3
• Boiling Point: 288.1ºC at 760 mmHg
• Flash Point: 128ºC
• Refractive Index: 1.587
• PSA: 100.62000
• LogP: -0.03660
• Solubility: Not available

cis-1-aminocyclobutane-1,3-dicarboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis-1-aminocyclobutane-1,3-dicarboxylic acid

Cis-1-Aminocyclobutane-1,3-Dicarboxylic Acid: A Comprehensive Overview

Cis-1-aminocyclobutane-1,3-dicarboxylic acid, also known by its CAS number 73550-55-7, is a unique organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its cyclobutane ring structure, which is a four-membered ring with two carboxylic acid groups and an amino group attached to the same carbon atom. The "cis" designation refers to the spatial arrangement of these substituents, where the two carboxylic acid groups are on the same side of the cyclobutane ring.

The structure of cis-1-aminocyclobutane-1,3-dicarboxylic acid makes it highly versatile. The amino group provides nucleophilic properties, while the carboxylic acid groups offer acidic functionalities. This combination allows the compound to participate in a wide range of chemical reactions, including condensation reactions, esterifications, and peptide bond formations. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of novel bioactive molecules.

One of the most promising applications of cis-1-aminocyclobutane-1,3-dicarboxylic acid lies in the field of drug discovery. Researchers have explored its use as a component in peptide-based drugs due to its ability to form stable amide bonds. For instance, a 2022 study published in Nature Chemistry demonstrated that this compound can serve as a scaffold for creating cyclic peptides with enhanced stability and bioavailability. These findings suggest that it could play a crucial role in developing new therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, cis-1-aminocyclobutane-1,3-dicarboxylic acid has also gained attention in materials science. Its unique cyclobutane structure imparts mechanical strength and flexibility to polymers. A 2023 research article in Advanced Materials reported that incorporating this compound into polymer networks significantly improves their mechanical properties, making them suitable for applications in biodegradable packaging and flexible electronics.

The synthesis of cis-1-aminocyclobutane-1,3-dicarboxylic acid involves multi-step processes that require precise control over stereochemistry. Traditional methods include the cycloaddition of azides with alkenes followed by hydrolysis to introduce carboxylic acid groups. However, recent advancements have introduced more efficient routes using transition metal catalysts. These methods not only enhance yield but also improve the stereochemical outcome, ensuring high purity of the final product.

From an environmental perspective, the biodegradability of cis-1-aminocyclobutane-1,3-dicarboxylic acid has been a topic of interest. Studies indicate that it undergoes rapid degradation under aerobic conditions due to its hydrophilic nature and susceptibility to enzymatic hydrolysis. This property makes it an eco-friendly alternative to traditional synthetic compounds in various industrial processes.

In conclusion, cis-1-Aminocyclobutane-1,3-Dicarboxylic Acid (CAS No: 73550-55) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.